Cas no 30453-68-0 (Acetic acid,2-[[(ethylthio)thioxomethyl]thio]-)

• Product name: Acetic acid,2-[[(ethylthio)thioxomethyl]thio]-
• CAS No: 30453-68-0
• MF: C₉H₉OBr
• MW: 213.07116
• CID: 322526
• PubChem ID: 291870

Acetic acid,2-[[(ethylthio)thioxomethyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[[(ethylthio)thioxomethyl]thio]-
• < (Ethylthio)-thiocarbonyl> -thioessigsaeure
• 1,1-Dithio-thiabernsteinsaeure-1-aethylester
• 1,1-dithio-thiasuccinic acid-1-ethyl ester
• AC1LBJJ3
• Acetic acid, mercapto-, pro
• CTK0E5215
• Dithiocarbaethoxy-thioglykolsaeure
• Mercaptoacetic acid propyl ester
• Mercaptoessigsaeure-n-propylester
• Propyl mercaptoacetate
• SBB061003
• Thioglycolsaeure-propylester
• Thioglykolsaeure-S-dithiocarbonsaeure-aethylester
• {[(Ethylsulfanyl)carbonothioyl]sulfanyl}acetic acid
• 30453-68-0
• NSC-157427
• NSC157427
• DTXSID30952785

• Inchi： InChI=1S/C5H8O2S3/c1-2-9-5(8)10-3-4(6)7/h2-3H2,1H3,(H,6,7)
• InChI Key： GWBQSNTXSNHVAB-UHFFFAOYSA-N
• SMILES： C(SC(=S)SCC(O)=O)C

Computed Properties

• Exact Mass: 195.96874
• Monoisotopic Mass: 195.969
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120Ų
• XLogP3: 2.2

Experimental Properties

• Density: 1.416
• Boiling Point: 400.2°Cat760mmHg
• Flash Point: 195.8°C
• Refractive Index: 1.641
• PSA: 37.3
• LogP: 1.84220